Cas no 27295-99-4 (2-(isoquinolin-1-yl)acetonitrile)

2-(isoquinolin-1-yl)acetonitrile structure
27295-99-4 structure
Product Name:2-(isoquinolin-1-yl)acetonitrile
CAS No:27295-99-4
MF:C11H8N2
MW:168.194622039795
CID:1110168
PubChem ID:22904103
Update Time:2025-04-20

2-(isoquinolin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolineacetonitrile
    • 2-isoquinolin-1-ylacetonitrile
    • EN300-175733
    • CHEMBL4521527
    • AKOS017517847
    • SCHEMBL3678568
    • DB-111323
    • isoquinolineacetonitrile
    • CBA29599
    • 27295-99-4
    • 2-(isoquinolin-1-yl)acetonitrile
    • Z1255462481
    • Inchi: 1S/C11H8N2/c12-7-5-11-10-4-2-1-3-9(10)6-8-13-11/h1-4,6,8H,5H2
    • InChI Key: PPNHQDSOMMJMTG-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=CC=CC=2C=1CC#N

Computed Properties

  • Exact Mass: 168.069
  • Monoisotopic Mass: 168.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7A^2
  • XLogP3: 1.8

2-(isoquinolin-1-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I822430-10mg
2-(isoquinolin-1-yl)acetonitrile
27295-99-4
10mg
$ 70.00 2022-06-04
TRC
I822430-50mg
2-(isoquinolin-1-yl)acetonitrile
27295-99-4
50mg
$ 210.00 2022-06-04
TRC
I822430-100mg
2-(isoquinolin-1-yl)acetonitrile
27295-99-4
100mg
$ 340.00 2022-06-04
Chemenu
CM411527-1g
2-(isoquinolin-1-yl)acetonitrile
27295-99-4 95%+
1g
$1002 2024-07-28
Enamine
EN300-175733-0.05g
2-(isoquinolin-1-yl)acetonitrile
27295-99-4 95%
0.05g
$202.0 2023-09-20
Enamine
EN300-175733-0.1g
2-(isoquinolin-1-yl)acetonitrile
27295-99-4 95%
0.1g
$301.0 2023-09-20
Enamine
EN300-175733-0.25g
2-(isoquinolin-1-yl)acetonitrile
27295-99-4 95%
0.25g
$431.0 2023-09-20
Enamine
EN300-175733-0.5g
2-(isoquinolin-1-yl)acetonitrile
27295-99-4 95%
0.5g
$679.0 2023-09-20
Enamine
EN300-175733-1.0g
2-(isoquinolin-1-yl)acetonitrile
27295-99-4 95%
1g
$871.0 2023-05-24
Enamine
EN300-175733-2.5g
2-(isoquinolin-1-yl)acetonitrile
27295-99-4 95%
2.5g
$1707.0 2023-09-20
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.